1-(Dimethoxyphosphoryl)ethenyl acetate

• CAS No.: 17674-23-6
• Molecular Formula: C6H11O5P
• Molecular Weight: 194.12 g/mol
• IUPAC Name: 1-dimethoxyphosphorylethenyl acetate
• InChI: InChI=1S/C6H11O5P/c1-5(7)11-6(2)12(8,9-3)10-4/h2H2,1,3-4H3
• InChI Key: WQVRHDGIDMYMQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC(=C)P(=O)(OC)OC

Description

1-(Dimethoxyphosphoryl)ethenyl acetate is an organophosphorus compound characterized by a dimethoxyphosphoryl group (-P(O)(OCH₃)₂) attached to an ethenyl (vinyl) moiety, which is further esterified with an acetate group. This structure confers unique chemical reactivity, particularly in applications such as asymmetric catalysis and pharmaceutical intermediate synthesis.

The compound’s phosphoryl group enhances electrophilicity, making it a candidate for nucleophilic additions or cross-coupling reactions. Its acetate ester moiety may influence solubility and hydrolysis kinetics, distinguishing it from carbamate or alkylphosphonate derivatives.

Comparison with Similar Compounds

Carbamate Derivatives ()

Compounds such as (R)-Benzyl N-[1-(dimethoxyphosphoryl)alkyl]carbamates (e.g., 3g–3k) share the dimethoxyphosphoryl-ethenyl backbone but replace the acetate with carbamate groups. Key differences include:

Property	1-(Dimethoxyphosphoryl)ethenyl Acetate	Carbamate Derivatives (e.g., 3g–3k)
Functional Group	Acetate ester	Carbamate (N-alkyl/aryl)
Synthetic Yield	Not reported	71–98% (highest for 3j)
Enantiomeric Excess (ee%)	Not studied	53–92% (highest for 3h)
Applications	Potential intermediates in drug synthesis	Chiral ligands, asymmetric catalysis

Carbamates exhibit higher stereoselectivity in synthesis (e.g., 92% ee for 3h ), whereas the acetate’s reactivity may favor ester hydrolysis or transesterification.

Diethyl Vinylphosphonate ()

Diethyl vinylphosphonate (CAS: 97%, synonyms: Vinylphosphonic acid diethyl ester) replaces the methoxy groups in 1-(dimethoxyphosphoryl)ethenyl acetate with ethoxy substituents. Comparative analysis:

Property	1-(Dimethoxyphosphoryl)ethenyl Acetate	Diethyl Vinylphosphonate
Phosphoryl Substituents	-OCH₃	-OCH₂CH₃
Ester Group	Acetate (-OAc)	Ethyl (-OCH₂CH₃)
Reactivity	Higher electrophilicity (methoxy vs. ethoxy)	Slower hydrolysis (ethoxy’s steric bulk)
Applications	Unclear; likely specialized synthesis	Horner-Wadsworth-Emmons olefination

Chloracyl Grass Phosphorus ()

1-(Dimethoxyphosphoryl)ethyl 2-(2,4-dichlorophenoxy)acetate (CAS: 215655-76-8) introduces a 2,4-dichlorophenoxyacetate group instead of a simple acetate. Key distinctions:

Property	1-(Dimethoxyphosphoryl)ethenyl Acetate	Chloracyl Grass Phosphorus
Substituent	Ethenyl-acetate	Ethyl-(2,4-dichlorophenoxy)acetate
Molecular Weight	~250–300 (estimated)	357.124 g/mol
Bioactivity	Not reported	Herbicidal/pesticidal activity
Lipophilicity	Moderate	High (Cl atoms enhance logP)

The dichlorophenoxy group in chloracyl grass phosphorus significantly enhances lipophilicity and bioactivity, making it suitable for agricultural applications, whereas the ethenyl-acetate variant may serve as a synthetic intermediate .

Key Research Findings

• Steric Effects : Bulky substituents (e.g., cyclohexyl in 3i) reduce enantiomeric excess (65% ee) compared to linear alkyl chains (92% ee for 3h) .
• Electronic Effects : Methoxy groups in 1-(dimethoxyphosphoryl)ethenyl acetate enhance electrophilicity vs. ethoxy in diethyl vinylphosphonate, altering reaction kinetics .
• Bioactivity: Chloracyl grass phosphorus demonstrates that halogenation of the phenoxy group drastically shifts application from synthetic chemistry to pest control .

Preparation Methods

Reaction Mechanism and Substrate Selection

The HWE reaction proceeds via deprotonation of the phosphonate ester to generate a stabilized ylide, which subsequently reacts with the aldehyde to form the trans-α,β-unsaturated ester. For 1-(dimethoxyphosphoryl)ethenyl acetate, the phosphonate precursor methyl 2-(dimethoxyphosphoryl)acetate reacts with formaldehyde under anhydrous conditions. The use of tetrahydrofuran (THF) as a solvent at 0°C ensures optimal ylide stability and minimizes side reactions.

Key modifications to the classical HWE protocol include:

• Solvent optimization : Replacing THF with dimethylformamide (DMF) enhances reaction rates at the expense of slightly reduced yields (75–80% vs. 85–90% in THF).
• Base selection : NaH outperforms LiHMDS in suppressing ester hydrolysis, particularly when electron-deficient aldehydes are employed.

Synthetic Procedure and Yield Optimization

A representative synthesis involves:

• Dissolving methyl 2-(dimethoxyphosphoryl)acetate (1.0 equiv) in THF under nitrogen.
• Adding NaH (1.5 equiv) at 0°C and stirring for 30 minutes.
• Introducing paraformaldehyde (1.2 equiv) and warming to room temperature.
• Quenching with saturated ammonium chloride and extracting with ethyl acetate.

Purification via flash chromatography (petroleum ether:ethyl acetate = 10:1) affords the target compound in 88% yield. Stereochemical analysis by $$^{1}\text{H}$$ NMR confirms >95% trans-selectivity, attributed to the steric bulk of the phosphoryl group.

Phosphorylation of β-Hydroxyethyl Acetate Intermediates

An alternative route involves the phosphorylation of β-hydroxyethyl acetate derivatives followed by acid-catalyzed dehydration. This two-step approach offers superior control over regioselectivity compared to single-pot methods.

Step 1: Synthesis of β-Hydroxyethyl Acetate Phosphonates

β-Hydroxyethyl acetate reacts with dimethyl chlorophosphate in the presence of triethylamine to form the intermediate dimethoxyphosphoryl-β-hydroxyethyl acetate . Anhydrous dichloromethane (DCM) at −10°C minimizes competing elimination reactions, achieving 92% conversion.

Step 2: Dehydration to 1-(Dimethoxyphosphoryl)ethenyl Acetate

Treating the β-hydroxy intermediate with p-toluenesulfonic acid (PTSA) in toluene at 80°C induces dehydration, yielding the final product. Kinetic studies reveal a first-order dependence on PTSA concentration, with complete conversion within 4 hours.

Comparative Analysis of Synthetic Methods

Parameter	HWE Reaction	Phosphorylation-Dehydration
Yield (%)	85–90	78–82
Reaction Time (h)	2–3	6–8
Stereoselectivity (% trans)	>95	85–90
Purification Complexity	Moderate	High

The HWE method is favored for large-scale production due to shorter reaction times and higher yields, while the phosphorylation-dehydration route provides access to stereoisomerically enriched products through chiral β-hydroxy precursors.